1,3-dimethyl-5-{[1-(naphthalen-2-ylmethyl)-1H-indol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

• Molecular Formula: C26H21N3O2S
• Molecular Weight: 439.5 g/mol
• IUPAC Name: 1,3-dimethyl-5-[[1-(naphthalen-2-ylmethyl)indol-3-yl]methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C26H21N3O2S/c1-27-24(30)22(25(31)28(2)26(27)32)14-20-16-29(23-10-6-5-9-21(20)23)15-17-11-12-18-7-3-4-8-19(18)13-17/h3-14,16H,15H2,1-2H3
• InChI Key: PCUGDCOYRMVHGT-UHFFFAOYSA-N
• SMILES: CN1C(=O)C(=CC2=CN(C3=CC=CC=C32)CC4=CC5=CC=CC=C5C=C4)C(=O)N(C1=S)C

Description

1,3-dimethyl-5-{[1-(naphthalen-2-ylmethyl)-1H-indol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione, also known as THIQ, is a compound that has been extensively studied for its potential applications in scientific research. THIQ has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various research applications.

Mechanism of Action

The mechanism of action of 1,3-dimethyl-5-{[1-(naphthalen-2-ylmethyl)-1H-indol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is not fully understood, but it is believed to involve the inhibition of various cellular pathways that are involved in the development and progression of cancer and other diseases. 1,3-dimethyl-5-{[1-(naphthalen-2-ylmethyl)-1H-indol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been found to inhibit the growth and proliferation of cancer cells, as well as induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
1,3-dimethyl-5-{[1-(naphthalen-2-ylmethyl)-1H-indol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been found to exhibit a range of biochemical and physiological effects. It has been found to exhibit potent anti-inflammatory activity, making it a promising candidate for use in the treatment of inflammatory diseases, such as arthritis. 1,3-dimethyl-5-{[1-(naphthalen-2-ylmethyl)-1H-indol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has also been found to exhibit antioxidant activity, which may help to protect against oxidative damage and prevent the development of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1,3-dimethyl-5-{[1-(naphthalen-2-ylmethyl)-1H-indol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is its potent anti-cancer activity, which makes it a promising candidate for use in the development of new cancer therapies. 1,3-dimethyl-5-{[1-(naphthalen-2-ylmethyl)-1H-indol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is also relatively easy to synthesize, making it a cost-effective method for producing the compound. However, one of the limitations of 1,3-dimethyl-5-{[1-(naphthalen-2-ylmethyl)-1H-indol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is that its mechanism of action is not fully understood, which may limit its potential applications in certain research areas.

Future Directions

There are several future directions for research on 1,3-dimethyl-5-{[1-(naphthalen-2-ylmethyl)-1H-indol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione. One area of research is the development of new cancer therapies that incorporate 1,3-dimethyl-5-{[1-(naphthalen-2-ylmethyl)-1H-indol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione. Another area of research is the investigation of the mechanism of action of 1,3-dimethyl-5-{[1-(naphthalen-2-ylmethyl)-1H-indol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione, which may help to identify new targets for the development of drugs to treat various diseases. Additionally, 1,3-dimethyl-5-{[1-(naphthalen-2-ylmethyl)-1H-indol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione may have potential applications in the development of new treatments for inflammatory diseases and neurodegenerative diseases.

Synthesis Methods

The synthesis of 1,3-dimethyl-5-{[1-(naphthalen-2-ylmethyl)-1H-indol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione involves the reaction of 2-naphthaldehyde, indole-3-acetaldehyde, and thiourea in the presence of a catalyst. The reaction proceeds through a series of steps, resulting in the formation of the final product, 1,3-dimethyl-5-{[1-(naphthalen-2-ylmethyl)-1H-indol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione. The synthesis of 1,3-dimethyl-5-{[1-(naphthalen-2-ylmethyl)-1H-indol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been optimized to yield high purity and high yield, making it a cost-effective method for producing the compound.

Scientific Research Applications

1,3-dimethyl-5-{[1-(naphthalen-2-ylmethyl)-1H-indol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been extensively studied for its potential applications in scientific research. One of the most promising applications of 1,3-dimethyl-5-{[1-(naphthalen-2-ylmethyl)-1H-indol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is in the field of cancer research. 1,3-dimethyl-5-{[1-(naphthalen-2-ylmethyl)-1H-indol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been found to exhibit potent anti-cancer activity, making it a promising candidate for use in the development of new cancer therapies. 1,3-dimethyl-5-{[1-(naphthalen-2-ylmethyl)-1H-indol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has also been studied for its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.